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Compound of Interest

Compound Name: 2-Heptyn-1-ol

Cat. No.: B092533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of 2-
Heptyn-1-ol, a valuable chemical intermediate in organic synthesis. The following sections

detail its key physical properties, standardized experimental protocols for their determination,

and a logical workflow for these analytical procedures.

Quantitative Data Summary
The physical properties of 2-Heptyn-1-ol are critical for its application in various synthetic

processes. A summary of its boiling point and density is presented below. It is important to note

that boiling points can vary with atmospheric pressure.
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Physical Property Value Conditions

Boiling Point 157-159°C Not specified

89-90°C 16 mmHg

113°C Not specified

113-116°C 56 Torr

Density 0.866 g/cm³ Not specified

0.880 g/mL 25°C

0.884 g/mL Not specified

0.8854 g/cm³ 20°C

Experimental Protocols
Accurate determination of boiling point and density is fundamental in chemical analysis. The

following are detailed methodologies for these measurements.

Determination of Boiling Point (Micro-Reflux Method)
This method is suitable for small sample volumes and provides an accurate measurement of

the boiling point.

Apparatus:

Small test tube (e.g., 150mm diameter)

Heating block or oil bath

Hot plate with magnetic stirring capabilities

Small magnetic stir bar

Thermometer

Clamps and stand
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Pasteur pipette

Procedure:

Using a Pasteur pipette, introduce approximately 0.5 mL of 2-Heptyn-1-ol into the small test

tube and add a small magnetic stir bar.[1][2]

Place the test tube in the heating block on the hot plate stirrer and securely clamp it in place.

Clamp the thermometer and position it so that the bulb is approximately 1 cm above the

surface of the liquid.[1][2]

Turn on the stirrer to ensure gentle mixing of the liquid.

Begin heating the sample.

Observe the sample for boiling (the formation of bubbles) and the condensation of vapor on

the walls of the test tube, which indicates that the liquid is refluxing. This may appear as a

ring of liquid.[1][2]

Adjust the position of the thermometer so that the bulb is level with this ring of refluxing liquid

for an accurate measurement.[1][2]

Once the liquid is gently refluxing, the temperature reading on the thermometer should

stabilize. This stable temperature is the boiling point of the liquid.[1][2]

Record the temperature. To ensure accuracy, it is advisable to also record the atmospheric

pressure, as boiling point is pressure-dependent.

Determination of Density (Gravimetric Method)
This method relies on the direct measurement of the mass of a known volume of the liquid.

Apparatus:

Volumetric flask or a precise graduated cylinder

Analytical balance
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Procedure:

Carefully measure the mass of a clean, dry volumetric flask or graduated cylinder on an

analytical balance.

Add a specific volume of 2-Heptyn-1-ol to the flask or cylinder.

Measure the mass of the container with the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty container from the

mass of the container with the liquid.[3]

The density is then calculated by dividing the mass of the liquid by the volume of the liquid.

[3]

Visualization of Experimental Workflow
The logical progression of determining the physical properties of a liquid sample like 2-Heptyn-
1-ol can be visualized as a workflow. This diagram illustrates the sequential steps for both

boiling point and density determination.
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Workflow for Physical Property Determination

Start: Obtain 2-Heptyn-1-ol Sample

Boiling Point Determination Density Determination

Add sample and stir bar to test tube

Heat sample to reflux

Measure stable vapor temperature

Record Boiling Point

End: Data Compilation

Weigh empty graduated cylinder

Add known volume of sample

Weigh cylinder with sample

Calculate mass of sample

Calculate and Record Density

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b092533?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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